Cas no 58473-98-6 (5-Hexadecyl-[1,3,5]triazinane-2-thione)

• Product Name: 5-Hexadecyl-[1,3,5]triazinane-2-thione
• CAS No: 58473-98-6
• MF: C₁₉H₃₉N₃S
• MW: 341.598063707352
• CID: 3141386
• PubChem ID: 3791036
• Update Time: 2025-04-21

5-Hexadecyl-[1,3,5]triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-Hexadecyl-[1,3,5]triazinane-2-thione
• AKOS003658111
• 58473-98-6
• STK723193
• 5-Hexadecyltetrahydro-1,3,5-triazine-2(1H)-thione
• 5-hexadecyl-1,3,5-triazinane-2-thione
• DTXSID201235397

• Inchi： 1S/C19H39N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-17-20-19(23)21-18-22/h2-18H2,1H3,(H2,20,21,23)
• InChI Key： AAWLVDRQCJWLBM-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 341.28646943Da
• Monoisotopic Mass: 341.28646943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 59.4Ų